Cas no 338396-10-4 ((E)-({6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)[(2-methoxyphenyl)methyl]amine)

• Product Name: (E)-({6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)[(2-methoxyphenyl)methyl]amine
• CAS No: 338396-10-4
• MF: C₁₄H₁₂ClN₃OS
• MW: 305.782580375671
• CID: 5697754
• PubChem ID: 3736512
• Update Time: 2023-10-31

(E)-({6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)[(2-methoxyphenyl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• (E)-({6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)[(2-methoxyphenyl)methyl]amine
• 338396-10-4
• 1-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)-N-[(2-methoxyphenyl)methyl]methanimine
• N-((6-CHLOROIMIDAZO(2,1-B)(1,3)THIAZOL-5-YL)METHYLENE)(2-METHOXYPHENYL)METHANAMINE
• N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene](2-methoxyphenyl)methanamine
• 2F-314S
• (E)-N-((6-chloroimidazo[2,1-b]thiazol-5-yl)methylene)-1-(2-methoxyphenyl)methanamine
• AKOS005084637
• N-[(6-CHLOROIMIDAZO[2,1-B][1,3]THIAZOL-5-YL)METHYLENE]-N-(2-METHOXYBENZYL)AMINE
• Benzenemethanamine, N-[(6-chloroimidazo[2,1-b]thiazol-5-yl)methylene]-2-methoxy-

• Inchi： 1S/C14H12ClN3OS/c1-19-12-5-3-2-4-10(12)8-16-9-11-13(15)17-14-18(11)6-7-20-14/h2-7,9H,8H2,1H3/b16-9+
• InChI Key： HTEFGZDIDMESJL-CXUHLZMHSA-N
• SMILES： ClC1=C(/C=N/CC2C=CC=CC=2OC)N2C=CSC2=N1

Computed Properties

• Exact Mass: 305.0389609g/mol
• Monoisotopic Mass: 305.0389609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 2.20±0.50(Predicted)